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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841

Abstract: The 2-hydroxy-4-phenylthiazole scaffold is a privileged heterocyclic motif in
medicinal chemistry, valued as a versatile building block for synthesizing diverse bioactive
molecules.[1] Its derivatives have demonstrated a broad spectrum of pharmacological
activities, including antifungal, anti-inflammatory, anticancer, and enzyme inhibitory properties.
These notes provide an overview of its key therapeutic applications, supported by quantitative
data, detailed experimental protocols, and diagrams illustrating mechanisms and workflows.

Core Structure and Tautomerism

2-Hydroxy-4-phenylthiazole exists in equilibrium with its tautomeric form, 4-phenylthiazol-
2(3H)-one. This tautomerism is a critical feature influencing its chemical reactivity and
interaction with biological targets. The hydroxyl group enhances solubility, a favorable property
for drug development.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b186841?utm_src=pdf-interest
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.chemimpex.com/products/25659
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.chemimpex.com/products/25659
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

/Keto-Enol Tautomerism\

Equilibrium

Ergosterol Biosynthesis Pathway

CUCWIEECIERN  Binds & Inhibits. - Catalyzed by CYP51 . (SEEEIBIERCENEGYE  Multiple Steps Incorporation Fungal Cell
Derivative (e.g., B9) >@ CTeEi Lanosterol EigesiEe] Membrane

Uric Acid Production Pathway

Hypoxanthine Catalyzed by XO ' anthine Catalyzed by XO

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

General Synthesis Workflow )

Start Materials:
- Acetophenone
- Thiourea

- lodine

and lodine in a round-bottom flask.

2. Reflux the mixture.
(e.g., in methanol for 7-12 hours)
3. Cool the reaction mixture
to room temperature.

i

4. Wash with a solvent like diethyl ether
to remove unreacted starting materials.

;

5. Add aqueous base (e.g., NH4AOH)
to precipitate the product.

:

6. Collect the crude solid product
by filtration.

:

7. Recrystallize the solid from a suitable
solvent (e.g., methanol) to purify.

[1. Combine Acetophenone, Thiourea)

Final Product:
2-Amino-4-phenylthiazole
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é MIC Assay Workflow

Start:
- Test Compound
- Fungal Inoculum

- 96-well plate

1. Prepare a stock solution of the
test compound in DMSO.

:

2. Perform 2-fold serial dilutions of the
compound across a 96-well plate
using growth medium (e.g., RPMI).

:

3. Prepare and add a standardized fungal
inoculum to each well.

i

4. Include controls:
- Positive (fungus + medium)
- Negative (medium only)
- Drug control (e.g., Fluconazole)

5. Incubate the plate at 35-37°C
for 24-48 hours.

:

6. Visually or spectrophotometrically determine
the lowest concentration that inhibits
visible fungal growth.

Result:
Minimum Inhibitory
Concentration (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b186841?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25659
https://www.benchchem.com/product/b186841#use-of-2-hydroxy-4-phenylthiazole-in-medicinal-chemistry
https://www.benchchem.com/product/b186841#use-of-2-hydroxy-4-phenylthiazole-in-medicinal-chemistry
https://www.benchchem.com/product/b186841#use-of-2-hydroxy-4-phenylthiazole-in-medicinal-chemistry
https://www.benchchem.com/product/b186841#use-of-2-hydroxy-4-phenylthiazole-in-medicinal-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

